Cas no 1690705-09-9 (4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl-
• CAS No: 1690705-09-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5275078
• Update Time: 2025-06-09

4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl-

• Inchi： 1S/C8H11N3O2/c1-5-4-9-8(11(2)3)10-6(5)7(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： QAANLWCERUSNMD-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl-

Research Brief on 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS: 1690705-09-9)

The compound 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS: 1690705-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is of particular interest due to its potential applications in drug discovery, especially in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its synthesis, structural properties, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules. Pyrimidine derivatives are known for their versatility in medicinal chemistry, often serving as core structures for drugs targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The dimethylamino and methyl substituents on the pyrimidine ring of 1690705-09-9 contribute to its unique electronic and steric properties, which can influence binding affinity and selectivity toward biological targets.

Recent publications have highlighted the use of 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- in the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases. Researchers have synthesized analogs of this compound to explore their inhibitory effects on specific kinases, such as EGFR (epidermal growth factor receptor) and CDK (cyclin-dependent kinase). Preliminary results indicate promising activity, with some analogs demonstrating nanomolar potency in enzymatic assays.

In addition to its applications in kinase inhibition, this compound has also been investigated for its potential as a scaffold for antimicrobial agents. Pyrimidine-based compounds have a long history of use in antimicrobial therapy, and recent studies suggest that derivatives of 1690705-09-9 may exhibit activity against resistant bacterial strains. Computational modeling and structure-activity relationship (SAR) studies have been employed to optimize the compound's efficacy and reduce off-target effects.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- has been refined in recent years, with researchers developing more efficient and scalable routes. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been explored to minimize environmental impact. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite the promising findings, challenges remain in the development of therapeutics based on this compound. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate it into viable drug candidates.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(dimethylamino)-5-methyl- (CAS: 1690705-09-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential, particularly in the fields of kinase inhibition and antimicrobial therapy. Future studies will likely focus on optimizing its pharmacological properties and exploring its utility in combination therapies. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for therapeutic development.